Cas no 394222-91-4 (1H-Benzimidazole-2-methanamine,5,7-difluoro-)

1H-Benzimidazole-2-methanamine,5,7-difluoro- structure
394222-91-4 structure
Product Name:1H-Benzimidazole-2-methanamine,5,7-difluoro-
CAS No:394222-91-4
MF:C8H7F2N3
MW:183.158087968826
CID:299666
PubChem ID:45077899
Update Time:2025-04-19

1H-Benzimidazole-2-methanamine,5,7-difluoro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-methanamine,5,7-difluoro-
    • 1H-Benzimidazole-2-methanamine,4,6-difluoro- (9CI)
    • SCHEMBL4269239
    • (4,6-difluoro-1H-benzimidazol-2-yl)methanamine
    • (4,6-difluoro-1H-benzo[d]imidazol-2-yl)methanamine
    • 4,6-difluoro-1h-benzimidazole-2-methanamine
    • 1H-Benzimidazole-2-methanamine,4,6-difluoro-(9CI)
    • AKOS017514581
    • 394222-91-4
    • Inchi: 1S/C8H7F2N3/c9-4-1-5(10)8-6(2-4)12-7(3-11)13-8/h1-2H,3,11H2,(H,12,13)
    • InChI Key: XGMHFIJWQYAMMH-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC2=C1N=C(CN)N2)F

Computed Properties

  • Exact Mass: 183.06091
  • Monoisotopic Mass: 183.06080356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.7
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